lithium;(6'-butoxy-3-oxospiro[2-benzofuran-1,9'-xanthene]-3'-yl) [(2R,3S,5S,6R)-2,3,4,5,6-pentahydroxycyclohexyl] phosphate

• Molecular Formula: C30H30LiO13P
• Molecular Weight: 636.5 g/mol
• IUPAC Name: lithium;(6'-butoxy-3-oxospiro[2-benzofuran-1,9'-xanthene]-3'-yl) [(2R,3S,5S,6R)-2,3,4,5,6-pentahydroxycyclohexyl] phosphate
• InChI: InChI=1S/C30H31O13P.Li/c1-2-3-12-39-15-8-10-19-21(13-15)40-22-14-16(9-11-20(22)30(19)18-7-5-4-6-17(18)29(36)41-30)42-44(37,38)43-28-26(34)24(32)23(31)25(33)27(28)35;/h4-11,13-14,23-28,31-35H,2-3,12H2,1H3,(H,37,38);/q;+1/p-1/t23?,24-,25-,26+,27+,28?,30?;/m0./s1
• InChI Key: BFDHNUJWHDFDBA-ZELFNPCSSA-M
• Isomeric SMILES: [Li+].CCCCOC1=CC2=C(C=C1)C3(C4=C(O2)C=C(C=C4)OP(=O)([O-])OC5[C@@H]([C@H](C([C@@H]([C@H]5O)O)O)O)O)C6=CC=CC=C6C(=O)O3
• Canonical SMILES: [Li+].CCCCOC1=CC2=C(C=C1)C3(C4=C(O2)C=C(C=C4)OP(=O)([O-])OC5C(C(C(C(C5O)O)O)O)O)C6=CC=CC=C6C(=O)O3

Description

Lithium;(6’-butoxy-3-oxospiro[2-benzofuran-1,9’-xanthene]-3’-yl) [(2R,3S,5S,6R)-2,3,4,5,6-pentahydroxycyclohexyl] phosphate is a complex organic compound with potential applications in various scientific fields. This compound features a unique spiro structure, which is a bicyclic system where two rings are connected through a single atom. The presence of lithium and phosphate groups suggests its potential utility in fields such as materials science and biochemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

Formation of the spiro structure: This can be achieved through cyclization reactions, where two different ring systems are fused together.

Introduction of functional groups: The butoxy, oxo, and phosphate groups can be introduced through various organic reactions such as esterification, oxidation, and phosphorylation.

Industrial Production Methods

Industrial production methods for such complex compounds typically involve optimization of the synthetic routes to maximize yield and purity. This may include the use of catalysts, controlled reaction environments, and purification techniques such as chromatography.

Chemical Reactions Analysis

Types of Reactions

Lithium;(6’-butoxy-3-oxospiro[2-benzofuran-1,9’-xanthene]-3’-yl) [(2R,3S,5S,6R)-2,3,4,5,6-pentahydroxycyclohexyl] phosphate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to remove oxygen atoms or reduce double bonds.

Substitution: The compound can undergo substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and various catalysts (e.g., palladium on carbon). Reaction conditions such as temperature, pressure, and solvent choice are optimized based on the desired reaction.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield additional ketone or carboxylic acid groups, while reduction may result in alcohols or alkanes.

Scientific Research Applications

Chemistry: The compound can be used as a building block for synthesizing more complex molecules or as a reagent in organic reactions.

Biology: Its unique structure may allow it to interact with biological molecules, making it useful in biochemical research.

Medicine: The compound’s potential biological activity could be explored for therapeutic applications.

Industry: Its properties may make it suitable for use in materials science, such as in the development of new polymers or coatings.

Mechanism of Action

The mechanism by which lithium;(6’-butoxy-3-oxospiro[2-benzofuran-1,9’-xanthene]-3’-yl) [(2R,3S,5S,6R)-2,3,4,5,6-pentahydroxycyclohexyl] phosphate exerts its effects depends on its interactions with molecular targets. These interactions may involve binding to specific proteins or enzymes, altering their activity or function. The phosphate group may play a role in these interactions by mimicking natural phosphate-containing molecules in biological systems.

Comparison with Similar Compounds

Similar Compounds

5-carboxyfluorescein: A green fluorescent compound with a similar spiro structure, used in biochemical assays.

(2,5-Dihydroxypyrrol-1-yl) 3’,6’-dihydroxy-3-oxospiro[2-benzofuran-1,9’-xanthene]-4-carboxylate: Another compound with a spiro structure, used in mass spectrometry studies.

Uniqueness

Lithium;(6’-butoxy-3-oxospiro[2-benzofuran-1,9’-xanthene]-3’-yl) [(2R,3S,5S,6R)-2,3,4,5,6-pentahydroxycyclohexyl] phosphate is unique due to the presence of the lithium and phosphate groups, which may confer distinct chemical and biological properties compared to similar compounds. These groups may enhance its reactivity or allow it to participate in specific biochemical pathways.